Cas no 73931-64-3 (Benzenethiol,2-amino-3-methoxy-)

Benzenethiol,2-amino-3-methoxy- structure
73931-64-3 structure
Product Name:Benzenethiol,2-amino-3-methoxy-
CAS No:73931-64-3
MF:C7H9NOS
MW:155.217460393906
CID:554933
PubChem ID:12631859
Update Time:2025-04-19

Benzenethiol,2-amino-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,2-amino-3-methoxy-
    • 2-amino-3-methoxybenzenethiol
    • 2-Amino-3-methoxythiophenol
    • 2-Mercapto-6-methoxyaniline
    • DTXSID80505028
    • AKOS014313617
    • BENZENETHIOL, 2-AMINO-3-METHOXY-
    • AT19649
    • SCHEMBL6154114
    • 2-Amino-3-methoxybenzene-1-thiol
    • 73931-64-3
    • FT-0708408
    • KKXFKDUISHGLNF-UHFFFAOYSA-N
    • Inchi: 1S/C7H9NOS/c1-9-5-3-2-4-6(10)7(5)8/h2-4,10H,8H2,1H3
    • InChI Key: KKXFKDUISHGLNF-UHFFFAOYSA-N
    • SMILES: SC1=CC=CC(=C1N)OC

Computed Properties

  • Exact Mass: 155.04048508g/mol
  • Monoisotopic Mass: 155.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36.2Ų

Experimental Properties

  • Density: 1.209
  • Boiling Point: 275 ºC
  • Flash Point: 120 ºC
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